Cas no 1797555-62-4 (4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide)

• Product Name: 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide
• CAS No: 1797555-62-4
• MF: C₁₉H₂₃FN₂O₅S₂
• MW: 442.52472615242
• CID: 5371484
• Update Time: 2025-06-18

4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide

• Inchi： 1S/C19H23FN2O5S2/c1-27-19(15-5-4-6-16(20)13-15)14-21-29(25,26)18-9-7-17(8-10-18)22-11-2-3-12-28(22,23)24/h4-10,13,19,21H,2-3,11-12,14H2,1H3
• InChI Key： IEKBRSOPXZGXPJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CC(F)=C2)OC)(=O)=O)=CC=C(N2CCCCS2(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide

4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide (CAS No. 1797555-62-4): An Overview

4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide (CAS No. 1797555-62-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzenesulfonamide and features a unique thiazine core with a fluorinated phenyl substituent. The intricate structure of this molecule makes it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The thiazine core in 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide is known for its potential biological activities, including antioxidant and anti-inflammatory properties. The presence of the fluorine atom in the phenyl substituent enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo studies. Recent research has shown that compounds with similar structures exhibit potent neuroprotective effects, which has sparked interest in their potential use as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide has been investigated for its anti-cancer activities. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to downregulate the expression of pro-survival proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax.

The sulfonamide group in 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide is another critical component that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological effects, including antibacterial, antifungal, and anti-inflammatory properties. In this context, the sulfonamide moiety may enhance the overall therapeutic potential of the compound by providing additional functional groups that can interact with biological targets.

The synthesis of 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazine ring, introduction of the fluorinated phenyl substituent, and attachment of the sulfonamide group. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its potential as a novel therapeutic agent.

In conclusion, 4-(1,1-dioxothiazinan-2-yl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzenesulfonamide (CAS No. 1797555-62-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.